Cas no 53907-79-2 (8-Thiabicyclo[5.1.0]octane)

8-Thiabicyclo[5.1.0]octane structure
8-Thiabicyclo[5.1.0]octane structure
Product Name:8-Thiabicyclo[5.1.0]octane
CAS No:53907-79-2
MF:C7H12S
MW:128.235180854797
CID:2188028
PubChem ID:565419
Update Time:2025-04-21

8-Thiabicyclo[5.1.0]octane Chemical and Physical Properties

Names and Identifiers

    • 8-Thiabicyclo[5.1.0]octane
    • EN300-7563218
    • DTXSID50340529
    • 53907-79-2
    • DB-307520
    • DTXCID20291610
    • SCHEMBL7224887
    • 8-Thiabicyclo(5.1.0)octane
    • Inchi: 1S/C7H12S/c1-2-4-6-7(8-6)5-3-1/h6-7H,1-5H2
    • InChI Key: JSFXOWVGCJQHLJ-UHFFFAOYSA-N
    • SMILES: S1C2CCCCCC12

Computed Properties

  • Exact Mass: 128.06597156g/mol
  • Monoisotopic Mass: 128.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.3Ų

8-Thiabicyclo[5.1.0]octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7563218-0.05g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
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$153.0 2025-03-22
Enamine
EN300-7563218-0.1g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
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8-thiabicyclo[5.1.0]octane
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$325.0 2025-03-22
Enamine
EN300-7563218-0.5g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
0.5g
$512.0 2025-03-22
Enamine
EN300-7563218-1.0g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
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$656.0 2025-03-22
Enamine
EN300-7563218-2.5g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
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$1287.0 2025-03-22
Enamine
EN300-7563218-5.0g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
5.0g
$1903.0 2025-03-22
Enamine
EN300-7563218-10.0g
8-thiabicyclo[5.1.0]octane
53907-79-2 95.0%
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$2823.0 2025-03-22
Aaron
AR00E4F3-50mg
8-Thiabicyclo[5.1.0]octane
53907-79-2 95%
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Aaron
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8-Thiabicyclo[5.1.0]octane
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